Cas no 2260935-64-4 (Sodium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Sodium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2260935-64-4
• MF: C₆H₃N₄NaO₂
• MW: 186.103390932083
• CID: 6611503
• PubChem ID: 137943599
• Update Time: 2023-12-01

Sodium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 2260935-64-4
• EN300-6734680
• Sodium [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C6H4N4O2.Na/c11-5(12)4-1-7-6-8-3-9-10(6)2-4;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key： KJYVCQXGALVMNO-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=NC2=NC=NN2C=1)=O

Computed Properties

• Exact Mass: 186.01536963g/mol
• Monoisotopic Mass: 186.01536963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2Ų